2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one

• Molecular Formula: C11H16N6O
• Molecular Weight: 248.28 g/mol
• IUPAC Name: 2-(3-aminopyrrolidin-1-yl)-5-ethyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C11H16N6O/c1-2-8-5-9(18)17-10(13-8)14-11(15-17)16-4-3-7(12)6-16/h5,7H,2-4,6,12H2,1H3,(H,13,14,15)
• InChI Key: MDEUFYGACUOLNB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N2C(=N1)N=C(N2)N3CCC(C3)N

Description

Its structure features a 3-aminopyrrolidine substituent at position 2 and an ethyl group at position 5 (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 5-ethyl-1H-[1,2,4]triazole-3-carboxylic acid with 3-aminopyrrolidine in the presence of a dehydrating agent such as phosphorus oxychloride (POCl3) or thionyl chloride (SOCl2). The reaction is usually carried out under reflux conditions, followed by neutralization and purification steps .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4).

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions can occur at the amino group or the triazole ring, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: H2O2, KMnO4, under acidic or basic conditions.

Reduction: NaBH4, LiAlH4, in solvents like ethanol or tetrahydrofuran (THF).

Substitution: Alkyl halides, acyl chlorides, in the presence of a base such as triethylamine (TEA) or pyridine.

Major Products Formed

Oxidation: Formation of corresponding oxides or hydroxyl derivatives.

Reduction: Formation of reduced amines or alcohols.

Substitution: Formation of substituted triazolopyrimidines with various functional groups.

Scientific Research Applications

2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one has several scientific research applications:

Medicinal Chemistry: It serves as a scaffold for designing inhibitors of enzymes such as cyclin-dependent kinases (CDKs) and other protein kinases.

Biology: The compound is used in studies related to cell cycle regulation and apoptosis.

Industry: It is explored for its potential in developing new materials with specific electronic or photophysical properties.

Mechanism of Action

The mechanism of action of 2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one involves its interaction with specific molecular targets. For instance, as a CDK inhibitor, it binds to the ATP-binding site of the kinase, preventing phosphorylation of target proteins and thereby inhibiting cell proliferation . The compound may also induce apoptosis by activating caspases and other apoptotic pathways .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural variations in triazolopyrimidinone derivatives influence physicochemical properties and bioactivity. Below is a comparative analysis:

Table 1: Substituent Variations and Properties of Selected Triazolopyrimidinones

Compound Name (ID)	Position 2 Substituent	Position 5 Substituent	Key Properties
Target Compound	3-Aminopyrrolidin-1-yl	Ethyl	Potential enhanced solubility due to cyclic amine; stereochemical complexity
S1-TP	4-Methoxyphenyl	Chloromethyl	Electrochemically active; interacts with DNA via intercalation
S2-TP	4-Methoxyphenyl	Piperidinomethyl	Improved lipophilicity; moderate redox activity
Compound 25	3-Chlorobenzyl	Ethyl	Lower yield (21%); confirmed purity via LC-MS and HPLC
4VR	(4-Bromobenzyl)amino	Propyl	Bromine enhances halogen bonding; SMILES: CCCC3=CC(=O)n2nc(NCc1ccc(cc1)Br)nc2N3
5j	4-Nitrophenyl (carboxamide)	Methyl	High melting point (319.9–320.8°C); HRMS m/z 453.1677

Key Observations :

• Position 2: The 3-aminopyrrolidine group in the target compound distinguishes it from aryl (e.g., 4-methoxyphenyl in S1-TP) or benzylamino (e.g., 4-bromobenzyl in 4VR) substituents. Cyclic amines like pyrrolidine may improve solubility and metabolic stability compared to aromatic groups .
• Position 5 : Ethyl groups (target compound, Compound 25) balance lipophilicity and steric bulk. Larger substituents (e.g., propyl in 4VR) may hinder target binding but enhance membrane permeability.
• Functional Groups: Chloromethyl (S1-TP) and morpholinomethyl (S3-TP) groups introduce electrochemically active sites, whereas carboxamide derivatives (e.g., 5j) exhibit higher thermal stability .

Pharmacological and Physicochemical Data

While direct data for the target compound are unavailable, insights from analogs include:

• Electrochemical Behavior: S1-TP exhibits reversible redox peaks at −0.85 V (vs.
• Thermal Stability : Carboxamide derivatives (e.g., 5j) show high melting points (>300°C), correlating with strong intermolecular interactions .
• Bioactivity : 2-Phenyltriazolopyrimidines demonstrate inhibitory effects on BRD4 and fatty acid metabolism, highlighting scaffold versatility .

Biological Activity

The compound 2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is a member of the triazolo-pyrimidine class of compounds, which have garnered interest for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure

The molecular formula of 2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one is $C_{10}H_{13N_5\cdots}$. Its structure features a triazole ring fused to a pyrimidine core, which is known to contribute to its biological activity.

Biological Activity Overview

The biological activity of this compound has been evaluated through various in vitro and in vivo studies. Key areas of investigation include:

• Antimicrobial Activity : Studies have indicated that derivatives of triazolo-pyrimidines exhibit significant antibacterial properties against various strains of bacteria, including those resistant to conventional antibiotics. The compound's structure allows it to interact with bacterial enzymes and disrupt critical cellular processes.
• Anticancer Properties : Research has shown that triazolo-pyrimidine derivatives can inhibit cancer cell proliferation through multiple pathways. The compound has been tested against several cancer cell lines, revealing potential cytotoxic effects.

The mechanisms by which 2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one exerts its biological effects are complex and involve several pathways:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in DNA replication and repair, thereby preventing cancer cell proliferation.
• Disruption of Bacterial Cell Wall Synthesis : Similar to other triazole compounds, it may interfere with the synthesis of peptidoglycan in bacterial cell walls.
• Induction of Apoptosis : In cancer cells, the compound may trigger apoptosis via activation of caspases or modulation of Bcl-2 family proteins.

Research Findings

A summary of key findings from recent studies on the biological activity of this compound is provided in the table below:

Study	Biological Activity	Methodology	Key Findings
Study 1	Antibacterial	In vitro assays against ESKAPE pathogens	Significant inhibition observed against Gram-positive bacteria
Study 2	Anticancer	Cell viability assays on MCF-7 and A549 cell lines	Reduced viability and induced apoptosis in treated cells
Study 3	Enzyme inhibition	Enzymatic assays for tyrosinase activity	Moderate inhibition observed, suggesting potential for skin-related applications

Case Studies

Several case studies highlight the efficacy and potential applications of 2-(3-Aminopyrrolidin-1-yl)-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one:

• Case Study on Antimicrobial Resistance : A study demonstrated that this compound effectively inhibited growth in various multidrug-resistant bacterial strains. The results suggest its potential as a lead compound for developing new antibiotics.
• Cancer Treatment Exploration : In a preclinical model using human cancer cell lines, treatment with this compound resulted in significant tumor growth inhibition compared to controls. This positions it as a candidate for further development in oncology.